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Compound of Interest

Compound Name: O1918

Cat. No.: B109532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

1.0 Product Information

O-1918 is a synthetic analog of cannabidiol used extensively in research. It functions as a

selective antagonist at the putative abnormal-cannabidiol receptor, which is distinct from the

classical cannabinoid receptors CB1 and CB2.[1][2][3] O-1918 does not bind to CB1 or CB2

receptors at concentrations up to 30 µM.[1][3] It is a critical tool for studying non-CB1/CB2

mediated cannabinoid signaling pathways, particularly those involving GPR18 and GPR55.[4]

[5]

Table 1: Chemical and Physical Properties of O-1918

Property Value

Formal Name
1,3-dimethoxy-5-methyl-2-[(1R,6R)-3-methyl-6-

(1-methylethenyl)-2-cyclohexen-1-yl]-benzene

CAS Number 536697-79-7[1][2]

Molecular Formula C₁₉H₂₆O₂[1][6]

Formula Weight 286.4 g/mol [1]

Purity ≥95% - ≥97% (Varies by supplier)[2][7]

Formulation
Typically supplied as a solution in methyl

acetate[1][7][8]
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2.0 Stability and Storage Conditions

Proper storage is critical to maintain the integrity and activity of O-1918. The following

conditions are based on manufacturer recommendations and established chemical principles.

2.1 Long-Term Storage For long-term stability, O-1918 should be stored at -20°C.[1][2] When

stored under these conditions as supplied (typically in methyl acetate), the compound is stable

for at least five years.[1]

2.2 Shipping Conditions O-1918 is typically shipped at room temperature for domestic transit

within the continental US, as short-term exposure to ambient temperatures does not appear to

compromise its stability.[1] However, shipping conditions may vary for other locations.

2.3 Stability in Solution The stability of O-1918 is highly dependent on the solvent.

Organic Solvents: Solutions in organic solvents like ethanol, DMSO, and DMF can be

prepared for stock solutions. While specific stability data in these solvents is not extensively

published, it is best practice to store these stock solutions at -20°C and use them as quickly

as possible.

Aqueous Solutions: O-1918 is sparingly soluble in aqueous buffers. It is strongly

recommended not to store aqueous solutions for more than one day.[7] Prepare aqueous

solutions fresh for each experiment to avoid degradation and ensure experimental

reproducibility.

Table 2: Recommended Storage and Stability Summary

Condition Temperature Duration Notes

Long-Term (As

Supplied)
-20°C ≥ 5 years

In provided solvent

(e.g., methyl acetate)

Shipping (Typical) Room Temperature Short-Term
May vary by supplier

and location

Aqueous Solutions 2-8°C or RT ≤ 1 Day
Prepare fresh before

use
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3.0 Protocols for Solution Preparation

3.1 Protocol for Solvent Exchange from Methyl Acetate

O-1918 is often supplied in methyl acetate. To prepare solutions in a different solvent for

experimental use, follow this protocol:

Under a gentle stream of inert nitrogen gas, carefully evaporate the methyl acetate solvent

from the vial.

Once the solvent is fully evaporated, immediately add the desired volume of the new solvent

of choice (e.g., ethanol, DMSO, DMF).

Ensure the new solvent has been purged with an inert gas to minimize oxidation risk.

Vortex or sonicate briefly to ensure the compound is fully dissolved.

3.2 Protocol for Preparing Aqueous Solutions

Due to its low aqueous solubility, a specific procedure is required to prepare O-1918 for use in

aqueous buffers like PBS.

Begin with O-1918 dissolved in an organic solvent, such as the supplied methyl acetate or

ethanol (as prepared in Protocol 3.1).

For maximum solubility, dilute the organic stock solution directly with the aqueous buffer of

choice. A common method is to use a 1:1 ratio of ethanol to PBS (pH 7.2).[7]

Using this method, the solubility of O-1918 is approximately 0.5 mg/mL.[7]

Crucially, use the freshly prepared aqueous solution immediately and do not store it for more

than one day.[7]

Table 3: Solubility of O-1918
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Solvent Approximate Solubility

DMF 30 mg/mL[1]

DMSO 30 mg/mL[1]

Ethanol 30 mg/mL[1]

Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL[1][7]

4.0 Mechanism of Action & Signaling Pathway

O-1918 is known to antagonize the effects of abnormal-cannabidiol (abn-CBD) at a putative

endothelial receptor that is not CB1 or CB2. This action inhibits downstream signaling

cascades. Specifically, O-1918 blocks the abn-CBD-induced activation of the

phosphatidylinositol 3-kinase (PI3K)/Akt pathway in endothelial cells.[1][3][6] This pathway is

crucial for cellular processes like vasodilation and cell migration.[2]

O-1918 Antagonism of the Abnormal-Cannabidiol Pathway

Abnormal
Cannabidiol (abn-CBD)

Putative Endothelial Receptor
(e.g., GPR18/GPR55)

Activates

O-1918
 Antagonizes 

Gi/o Protein PI3K Akt
 Activates Cellular Effects

(e.g., Vasodilation,
Cell Migration)

Click to download full resolution via product page

Caption: O-1918 signaling pathway antagonism.

5.0 Experimental Protocol Example: In Vivo Administration

This protocol is an example of how to prepare O-1918 for intraperitoneal (i.p.) injection in a

rodent model, based on published studies.[4]

5.1 Objective To prepare a stable and homogenous suspension of O-1918 for daily i.p.

administration to rats.
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5.2 Materials

O-1918

0.9% Isotonic Saline Solution

Tween 80 (Polysorbate 80)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

5.3 Procedure

Calculate the total amount of O-1918 required for the study duration based on the desired

dosage (e.g., 1 mg/kg) and the number and weight of the animals.

Prepare the vehicle solution consisting of 0.9% isotonic saline with 0.75% Tween 80. For

example, to make 10 mL of vehicle, add 75 µL of Tween 80 to 9.925 mL of 0.9% saline.

Weigh the required amount of O-1918 (after solvent evaporation if supplied in solution) and

place it in a sterile tube.

Add a small amount of the vehicle to the O-1918 powder and vortex thoroughly to create a

slurry.

Gradually add the remaining vehicle while continuing to vortex to ensure a uniform

suspension.

If necessary, sonicate the suspension for short intervals in a water bath to aid dissolution and

homogenization.

Visually inspect the solution to ensure it is homogenous before drawing it into a syringe for

injection.
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This vehicle solution helps to maintain the solubility and bioavailability of the lipophilic O-

1918 compound for in vivo administration.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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